4,4',4''-Methanetriyltris(N-methylaniline)

• CAS RN: 215180-91-9
• Molecular Formula: C22H25N3
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 4-[bis[4-(methylamino)phenyl]methyl]-N-methylaniline
• InChI: InChI=1S/C22H25N3/c1-23-19-10-4-16(5-11-19)22(17-6-12-20(24-2)13-7-17)18-8-14-21(25-3)15-9-18/h4-15,22-25H,1-3H3
• InChI Key: AEMRGDCCHBQTGL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)C(C2=CC=C(C=C2)NC)C3=CC=C(C=C3)NC

Description

4,4',4''-Methanetriyltris(N-methylaniline) is a useful research compound. Its molecular formula is C22H25N3 and its molecular weight is 331.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The tris(4-formylaminophenyl)methane (130 mg) obtained in Reference Example 31 was dissolved in tetrahydrofuran (5 ml), after which lithium aluminum hydride (66.1 mg) was added under a nitrogen atmosphere at 5° C., the temperature was raised to room temperature, and the mixture was stirred for 19 hours. Water (5 ml) was added to the reaction mixture at 5° C., and stirring was continued for 10 minutes. The reaction mixture was filtered with celite and the filtrate was concentrated to dryness. The residue was purified by silica gel column chromatography (Kiesel-gel 60, 240-400 mesh) and elution was performed with a mixed solvent of chloroform:methanol=98:2 to obtain 81.1 mg of the title compound as a yellow oily substance (70% yield).